Cas no 86044-67-9 (Pyrazine, 3-chloro-2-(1-methylpropyl)-5-(2-methylpropyl)-)

• Product Name: Pyrazine, 3-chloro-2-(1-methylpropyl)-5-(2-methylpropyl)-
• CAS No: 86044-67-9
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 1843618
• PubChem ID: 11694287
• Update Time: 2025-04-21

Pyrazine, 3-chloro-2-(1-methylpropyl)-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3-chloro-2-(1-methylpropyl)-5-(2-methylpropyl)-
• 2-butan-2-yl-3-chloro-5-(2-methylpropyl)pyrazine
• DTXSID00470729
• 86044-67-9

• Inchi： 1S/C12H19ClN2/c1-5-9(4)11-12(13)15-10(7-14-11)6-8(2)3/h7-9H,5-6H2,1-4H3
• InChI Key： PHVANXGTOKAXKP-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)CC)=NC=C(CC(C)C)N=1

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8Ų